7-Bromomethylnaphthalene-1-carboxylic acid

• Molecular Formula: C12H9BrO2
• Molecular Weight: 265.10 g/mol
• IUPAC Name: 7-(bromomethyl)naphthalene-1-carboxylic acid
• InChI: InChI=1S/C12H9BrO2/c13-7-8-4-5-9-2-1-3-10(12(14)15)11(9)6-8/h1-6H,7H2,(H,14,15)
• InChI Key: XZDNYSQNAAGANX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2)CBr)C(=C1)C(=O)O

Description

7-Bromomethylnaphthalene-1-carboxylic acid is a useful research compound. Its molecular formula is C12H9BrO2 and its molecular weight is 265.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of N-bromosuccinimide (6.23 g, 0.035 mol) in a solution of 7-methylnaphthalene-1-carboxylic acid (6.2 g, 0.033 mol) in tetrachlomethane (200 mL) was refluxed in the presence trace amounts of benzoyl peroxide for 2 hours. The resulting white suspension was evaporated to dryness under reduced pressure, washed with hot water and dried to give the crude product (8.46 g, 95.8%). An analytical sample was recrystallized from benzene-ethanol mixture. M.p. 209.5-211° C. 1H NMR δ 13.20 (bs, 1H), 8.91 (bs, 1H), 8.30-7.95 (m, 3H), 7.72-7.54 (m, 2H), 4.92 (s, 2H). Anal. Calcd for C12H9BrO2: C, 54.37; H, 3.42. Found: C, 54.45; H, 3.44.